Cas no 1094902-47-2 (1-Chloro-3-(2-chloro-6-fluorophenyl)propan-2-one)

1-Chloro-3-(2-chloro-6-fluorophenyl)propan-2-one structure
1094902-47-2 structure
Product Name:1-Chloro-3-(2-chloro-6-fluorophenyl)propan-2-one
CAS No:1094902-47-2
MF:C9H7Cl2FO
MW:221.055684328079
CID:4679847
Update Time:2023-08-15

1-Chloro-3-(2-chloro-6-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-3-(2-chloro-6-fluorophenyl)propan-2-one
    • NE55791
    • 1-Chloro-3-(2-chloro-6-fluorophenyl)propan-2-one
    • Inchi: 1S/C9H7Cl2FO/c10-5-6(13)4-7-8(11)2-1-3-9(7)12/h1-3H,4-5H2
    • InChI Key: AQUIHEQWJOQPDS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1CC(CCl)=O)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Topological Polar Surface Area: 17.1

1-Chloro-3-(2-chloro-6-fluorophenyl)propan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C383290-10mg
1-Chloro-3-(2-chloro-6-fluorophenyl)propan-2-one
1094902-47-2
10mg
$ 50.00 2022-06-06
TRC
C383290-50mg
1-Chloro-3-(2-chloro-6-fluorophenyl)propan-2-one
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50mg
$ 185.00 2022-06-06
TRC
C383290-100mg
1-Chloro-3-(2-chloro-6-fluorophenyl)propan-2-one
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100mg
$ 295.00 2022-06-06
Enamine
EN300-50512-0.05g
1-chloro-3-(2-chloro-6-fluorophenyl)propan-2-one
1094902-47-2 95%
0.05g
$174.0 2023-04-30
Enamine
EN300-50512-0.1g
1-chloro-3-(2-chloro-6-fluorophenyl)propan-2-one
1094902-47-2 95%
0.1g
$257.0 2023-04-30
Enamine
EN300-50512-0.25g
1-chloro-3-(2-chloro-6-fluorophenyl)propan-2-one
1094902-47-2 95%
0.25g
$367.0 2023-04-30
Enamine
EN300-50512-0.5g
1-chloro-3-(2-chloro-6-fluorophenyl)propan-2-one
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0.5g
$579.0 2023-04-30
Enamine
EN300-50512-1.0g
1-chloro-3-(2-chloro-6-fluorophenyl)propan-2-one
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$743.0 2023-04-30
Enamine
EN300-50512-2.5g
1-chloro-3-(2-chloro-6-fluorophenyl)propan-2-one
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$1454.0 2023-04-30
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EN300-50512-5.0g
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1-Chloro-3-(2-chloro-6-fluorophenyl)propan-2-one Related Literature

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